Cas no 160385-87-5 (Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-[(S)-hydrogen phosphorothioate] (9CI))

• Product Name: Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-[(S)-hydrogen phosphorothioate] (9CI)
• CAS No: 160385-87-5
• MF: C₂₂H₃₀ClN₆O₆PS₂
• MW: 605.066961765289
• CID: 138947
• PubChem ID: 135529082
• Update Time: 2025-11-04

Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-[(S)-hydrogen phosphorothioate] (9CI) Chemical and Physical Properties

Names and Identifiers

• Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-[(S)-hydrogen phosphorothioate] (9CI)
• CEFMETAZOLE SODIUM (STERILE)
• sodium,9-[(6R,7aR)-7-hydroxy-2-oxido-2-sulfanyl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-2-ium-6-yl]-2-amino-8-(4-chlorophenyl)sulfanyl-3H-purin-6-one
• Sp-8-pCPT-cyclic GMPS Sodium
• zefazone
• cmzsodium
• cefmetazon
• cs1170sodium
• skf83088sodium
• (6r-cis)-iumsal
• SP-8-PCPT-CGMPS NA
• SP-8-PCPT-CGMPS, TEA
• 8 PCPT-CGMPS NA, SP-ISOMER
• SP-8-PCPT-CGMPS SODIUM SALT
• DTXSID80432128
• 8-(4-Chlorophenylthio)guanosine-3',5'-cyclic monophosphothioate Sp-isomer sodium salt
• Guanosine,8-[(4-chlorophenyl)thio]-,cyclic 3',5'-[(S)-hydrogen phosphorothioate](9ci)
• Guanosine,8-[(4-chlorophenyl)thio]-,cyclic 3',5'-[hydrogen(R)-phosphorothioate]
• Sp-8-pcpt-cgmpssodiumsalt
• 276696-61-8
• Rp-8-[(4-Chlorophenyl)thio]-cGMPS triethylammonium salt
• 8-(4-Chlorophenylthio)-guanosine 3',5'-cyclic monophosphorothioate, Rp Isomer triethylammonium salt, >=98% (HPLC), solid
• 160385-87-5
• 9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-sulfanylidene-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-8-(4-chlorophenyl)sulfanyl-1H-purin-6-one;N,N-diethylethanamine
• Rp-8-pCPT-cGMPS

• Inchi： 1S/C16H15ClN5O6PS2.C6H15N/c17-6-1-3-7(4-2-6)31-16-19-9-12(20-15(18)21-13(9)24)22(16)14-10(23)11-8(27-14)5-26-29(25,30)28-11;1-4-7(5-2)6-3/h1-4,8,10-11,14,23H,5H2,(H,25,30)(H3,18,20,21,24);4-6H2,1-3H3/t8-,10-,11-,14-,29?;/m1./s1
• InChI Key： KVOYZBYGWGWWTD-OZOPYAHTSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=NC2C(NC(N)=NC=2N1[C@H]1[C@@H]([C@H]2[C@@H](COP(O)(O2)=S)O1)O)=O.N(CC)(CC)CC

Computed Properties

• Exact Mass: 604.10900
• Monoisotopic Mass: 604.1094397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 772
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 214Ų

Experimental Properties

• Color/Form: Not available
• PSA: 228.18000
• LogP: 3.97680
• Solubility: Not available

Additional information on Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-[(S)-hydrogen phosphorothioate] (9CI)

Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-[(S)-hydrogen phosphorothioate] (9CI)

The compound with CAS No. 160385-87-5, commonly referred to as Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-[(S)-hydrogen phosphorothioate] (9CI), is a synthetic nucleoside analog that has garnered significant attention in the fields of virology and oncology. This compound is a derivative of guanosine, a nucleoside that plays a critical role in DNA and RNA synthesis. The modification introduced in this compound involves the substitution of the hydroxyl group at the 8-position of guanosine with a thio group linked to a 4-chlorophenyl moiety. Additionally, the 3' and 5' hydroxyl groups are replaced with a hydrogen phosphorothioate group, which imparts unique chemical and biological properties to the molecule.

The structural modifications in Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-[(S)-hydrogen phosphorothioate] (9CI) are designed to enhance its pharmacokinetic properties and target-specific activity. The thio group at the 8-position increases the compound's stability by reducing susceptibility to enzymatic degradation. Furthermore, the hydrogen phosphorothioate group at the 3' and 5' positions confers resistance to hydrolysis and enhances its ability to inhibit viral polymerases. These features make it an attractive candidate for antiviral therapies, particularly against RNA viruses such as hepatitis C virus (HCV) and human immunodeficiency virus (HIV).

Recent studies have highlighted the potential of Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-[(S)-hydrogen phosphorothioate] (9CI) as a broad-spectrum antiviral agent. Researchers have demonstrated that this compound exhibits potent inhibitory activity against various viral polymerases, including those of HCV and influenza A virus. The mechanism of action involves competitive inhibition of viral RNA-dependent RNA polymerase (RdRP), thereby preventing viral replication. Preclinical studies have shown that this compound achieves high antiviral efficacy at low concentrations, suggesting a favorable therapeutic index.

In addition to its antiviral properties, Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-[(S)-hydrogen phosphorothioate] (9CI) has also been investigated for its potential in cancer therapy. The compound's ability to inhibit cellular kinases involved in tumor progression has been explored in several preclinical models. Studies have shown that it can induce apoptosis in cancer cells while sparing normal cells, indicating its potential as a selective anticancer agent.

The development of Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-[(S)-hydrogen phosphorothioate] (9CI) into a clinical candidate has been supported by its favorable pharmacokinetic profile. Preclinical studies have demonstrated good oral bioavailability and tissue distribution across multiple organs. These attributes are critical for developing an effective drug with minimal systemic toxicity.

In conclusion, Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-[(S)-hydrogen phosphorothioate] (9CI) represents a promising lead compound for the development of novel antiviral and anticancer therapies. Its unique chemical structure and potent biological activity make it a valuable tool in advancing our understanding of viral replication and cancer biology. Continued research into this compound is expected to yield significant insights into its therapeutic potential and pave the way for its clinical application.